Cas no 2121514-40-5 (4,5-Dimethyl-2-isopropoxyphenylboronic acid)

• Product Name: 4,5-Dimethyl-2-isopropoxyphenylboronic acid
• CAS No: 2121514-40-5
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD29036604
• CID: 5078828
• Update Time: 2026-03-01

4,5-Dimethyl-2-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-isopropoxyphenylboronic acid
• (2-Isopropoxy-4,5-dimethylphenyl)boronic acid

• MDL： MFCD29036604
• Inchi： 1S/C11H17BO3/c1-7(2)15-11-6-9(4)8(3)5-10(11)12(13)14/h5-7,13-14H,1-4H3
• InChI Key： RMQBMQUHPUPYCV-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=C(C)C(C)=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 49.7

Additional information on 4,5-Dimethyl-2-isopropoxyphenylboronic acid

Introduction to 4,5-Dimethyl-2-isopropoxyphenylboronic Acid (CAS No. 2121514-40-5)

4,5-Dimethyl-2-isopropoxyphenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2121514-40-5, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility as key intermediates in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The structural features of this molecule, including its dimethyl and isopropoxy substituents, contribute to its unique reactivity and make it a valuable tool in the development of novel chemical entities.

The significance of 4,5-Dimethyl-2-isopropoxyphenylboronic acid lies in its applications as a building block for the synthesis of more complex molecules. Boronic acids are particularly useful in medicinal chemistry due to their ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of biaryl systems found in many biologically active compounds. The presence of methyl groups at the 4 and 5 positions enhances the steric environment around the boron atom, influencing both the reactivity and selectivity of the compound in synthetic transformations.

In recent years, there has been a surge in research focused on developing new methodologies for the application of boronic acids in drug discovery. One notable area of interest is the use of these compounds in fragment-based drug design, where small molecular fragments are identified and then optimized to target specific biological pathways. The structural motif present in 4,5-Dimethyl-2-isopropoxyphenylboronic acid makes it an attractive candidate for such studies, as it can serve as a scaffold for generating novel pharmacophores.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of boronic acid derivatives with biological targets. This has led to the identification of potential lead compounds for various therapeutic applications. For instance, studies have demonstrated that boronic acid-containing molecules can exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and cancer.

The synthesis of 4,5-Dimethyl-2-isopropoxyphenylboronic acid typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of the isopropoxy group at the 2-position and the dimethyl groups at the 4 and 5 positions require careful selection of reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have focused on optimizing catalytic systems and ligands to enhance efficiency and minimize side reactions.

One particularly noteworthy application of this compound is in the field of materials science, where organoboron derivatives are used to functionalize surfaces for applications such as sensor technology and coatings. The ability of boronic acids to form stable complexes with metal ions has opened up new possibilities for creating smart materials that can respond to environmental stimuli. For example, 4,5-Dimethyl-2-isopropoxyphenylboronic acid has been explored as a component in surface-modified electrodes for electrochemical sensing.

From a regulatory perspective, compounds like 4,5-Dimethyl-2-isopropoxyphenylboronic acid must be handled with appropriate precautions due to their reactivity with moisture and air. Storage conditions should be carefully controlled to prevent degradation, typically involving inert atmospheres or desiccants. Despite these considerations, the compound remains an essential reagent in both academic and industrial laboratories due to its broad utility.

The future prospects for 4,5-Dimethyl-2-isopropoxyphenylboronic acid are promising, with ongoing research exploring its potential in various domains. As synthetic techniques continue to evolve, new derivatives with tailored properties are expected to be developed. Additionally, collaborations between chemists and biologists are likely to yield novel applications that could revolutionize drug discovery and material science.

In conclusion,4,5-Dimethyl-2-isopropoxyphenylboronic acid (CAS No. 2121514-40-5) represents a cornerstone compound in modern chemical research. Its unique structural features and versatile reactivity make it indispensable for advancing both pharmaceutical development and materials engineering. As our understanding of its properties grows, so too will its impact on science and technology.